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Compound of Interest

Compound Name: Taltobulin intermediate-4

Cat. No.: B2773929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taltobulin intermediate-4, a key

component in the synthesis of the potent anti-tubulin agent Taltobulin. Taltobulin is a critical

payload component in the development of Antibody-Drug Conjugates (ADCs).[1][2][3][4][5][6][7]

This document consolidates available material safety information, physicochemical properties,

and experimental protocols to support researchers and drug development professionals in the

safe handling and effective use of this compound.

Chemical and Physical Properties
Taltobulin intermediate-4 is a synthetic compound that serves as a building block in the multi-

step synthesis of Taltobulin.[1] Understanding its chemical and physical properties is

fundamental for its application in research and development.
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Property Value Reference

Molecular Formula C22H40N2O5 [1]

Molecular Weight 412.56 g/mol [1]

CAS Number 187345-37-5 [1]

Appearance Oil [1]

Color Colorless to light yellow [1]

Purity 99.57% [1]

SMILES

CC(C)--INVALID-LINK--N(C(--

INVALID-LINK--NC(OC(C)

(C)C)=O)=O)C

[1]

Safety and Handling
While a formal Material Safety Data Sheet (MSDS) is not publicly available, the following

information has been compiled from supplier data to ensure safe handling and storage.

Parameter Recommendation Reference

Storage (Pure Form)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Shipping

Room temperature in

continental US; may vary

elsewhere

[1]

General Handling
For research use only. Not for

sale to patients.
[1]

Experimental Protocols
Solubility
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Accurate and reproducible preparation of Taltobulin intermediate-4 solutions is critical for in

vitro and in vivo studies.

Solvent Concentration Notes Reference

DMSO
100 mg/mL (242.39

mM)

Requires ultrasonic

treatment.

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.

[1]

In Vivo Formulation Protocols
The following protocols are recommended for preparing suspended solutions for oral and

intraperitoneal injections.

Protocol 1: PEG300/Tween-80/Saline Formulation

Final Concentration: 2.5 mg/mL (6.06 mM)

Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

Procedure:

Add each solvent one by one.

Ultrasonic treatment is necessary to achieve a suspended solution.

Note: If precipitation or phase separation occurs, heating and/or sonication can be used to

aid dissolution.[1]

Protocol 2: SBE-β-CD/Saline Formulation

Final Concentration: 2.5 mg/mL (6.06 mM)

Vehicle Composition: 10% DMSO, 90% (20% SBE-β-CD in Saline)
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Procedure:

Add each solvent one by one.

Ultrasonic treatment is necessary to achieve a suspended solution.

Note: This protocol also yields a suspended solution suitable for oral and intraperitoneal

injection.[1]

Protocol 3: Corn Oil Formulation

Final Concentration: ≥ 2.5 mg/mL (6.06 mM)

Vehicle Composition: 10% DMSO, 90% Corn Oil

Result: This protocol yields a clear solution.[1]

Synthesis and Mechanism of Action
Taltobulin intermediate-4 is a precursor in the synthesis of Taltobulin (also known as HTI-

286). Taltobulin is a potent synthetic analogue of the natural tripeptide hemiasterlin.[4]

Synthetic Pathway Overview
The synthesis of Taltobulin is a multi-step process. The diagram below illustrates the logical

flow from key intermediates to the final active compound.
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Key Intermediates

Key Reagents

Taltobulin Intermediate-1

Taltobulin Intermediate-4

Multi-step synthesis

Taltobulin (HTI-286)

Final coupling steps
(e.g., with HATU, DIPEA)

Other Intermediates

Convergent synthesis HATU DIPEA TFA (for deprotection steps)

Click to download full resolution via product page

Caption: Convergent synthesis of Taltobulin from key intermediates.

Mechanism of Action of Taltobulin
Taltobulin functions as a powerful microtubule/tubulin inhibitor.[1][2][3][4][5][6][7] Its cytotoxic

effects are achieved through the following mechanism:

Taltobulin TubulinInhibits Microtubule
Polymerization

Required for Mitotic ArrestDisruption leads to ApoptosisInduces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Taltobulin Intermediate-4: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2773929#taltobulin-intermediate-4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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